Cas no 106852-97-5 (Benzoic acid, 5-(dodecylsulfonyl)-2-hydroxy-)
106852-97-5 structure
Product Name:Benzoic acid, 5-(dodecylsulfonyl)-2-hydroxy-
CAS No:106852-97-5
MF:C19H30O5S
MW:370.50350522995
CID:1181390
Update Time:2024-08-03
Benzoic acid, 5-(dodecylsulfonyl)-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-(dodecylsulfonyl)-2-hydroxy-
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- Inchi: 1S/C19H30O5S/c1-2-3-4-5-6-7-8-9-10-11-14-25(23,24)16-12-13-18(20)17(15-16)19(21)22/h12-13,15,20H,2-11,14H2,1H3,(H,21,22)
- InChI Key: OZJJTMNVMWZAIL-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(S(CCCCCCCCCCCC)(=O)=O)=CC=C1O
Computed Properties
- Exact Mass: 370.1815
Experimental Properties
- Density: 1.144±0.06 g/cm3(Predicted)
- Boiling Point: 554.6±50.0 °C(Predicted)
- PSA: 91.67
- pka: 2.31±0.10(Predicted)
Benzoic acid, 5-(dodecylsulfonyl)-2-hydroxy- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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